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Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

Get Quote

Property Detail

CAS Number 334827-98-4 [1]

Molecular Formula C₂₃H₃₃N₇O₅S • C₆H₆O₃S [1]

Molecular Weight 677.79 g/mol [1]

Application Phosphodiesterase-5 (PDE5) inhibitor [1]

Intended Use For Research Use Only. Not for Diagnostic or Therapeutic Use [1]

Information Limitations and Research Context

The search did not yield detailed quantitative data, experimental protocols, clinical trial results, or specific

signaling pathway information for Gisadenafil besylate. It appears to be a research chemical used in

laboratory studies rather than an approved drug [1].

For your research, it is helpful to understand the well-established mechanism of action for its drug class.

Gisadenafil besylate is a PDE5 inhibitor. This class of compounds works by blocking the enzyme

phosphodiesterase type 5 (PDE5), which is responsible for breaking down cyclic guanosine monophosphate
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(cGMP) in cells [2] [3] [4]. The resulting increase in cGMP levels leads to smooth muscle relaxation and

vasodilation. This mechanism is the basis for the clinical use of related PDE5 inhibitors, such as Sildenafil,

in conditions like erectile dysfunction and pulmonary arterial hypertension [3] [4]. The following diagram

illustrates this general pathway.
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Suggestions for Further Research

To gather the technical depth you require, I suggest you:

Search specialized scientific databases: Platforms like PubMed, Google Scholar, or SciFinder
may have primary research articles not indexed in general web searches. Using the CAS Number

334827-98-4 as a search term can yield precise results.
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Investigate the parent compound: Researching "Gisadenafil" without the "besylate" salt

designation might uncover more studies on its core pharmacology and synthesis.
Review patent literature: Pharmaceutical patents often contain exhaustive chemical,

pharmacological, and formulation data. Searching patent databases using the compound name or
CAS number could provide significant technical detail.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s004610?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/gisadenafil-besylate-334827-98-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC2936023/
https://en.wikipedia.org/wiki/Sildenafil
https://go.drugbank.com/drugs/DB00203
https://www.smolecule.com/products/b004610#what-is-gisadenafil-besylate
https://www.smolecule.com/products/b004610#what-is-gisadenafil-besylate
https://www.smolecule.com/products/b004610#what-is-gisadenafil-besylate
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s004610?utm_src=pdf-bulk
https://www.smolecule.com/products/s004610?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s004610?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

